Cas no 1172067-98-9 (1-(benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-(benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1172067-98-9
• MF: C₁₃H₈BrFN₂O₂S
• MW: 355.182224273682
• MDL: MFCD15529432
• CID: 833592
• PubChem ID: 68763578
• Update Time: 2025-10-20

1-(benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-broMo-4-fluoro-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-5-bromo-4-fluoropyrrolo[2,3-b]pyridine
• 5-Bromo-4-fluoro-1-(phenylsulfonyl)-7-azaindole
• 1-(benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine
• PB25534
• 1172067-98-9
• AKOS025290838
• KJXUMHKQPPSEJB-UHFFFAOYSA-N
• C13H8BrFN2O2S
• CS-0004957
• MFCD15529432
• 5-BROMO-4-FLUORO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE
• SCHEMBL3727912
• SY321049
• AS-51063
• XWB06798
• P11818

• MDL： MFCD15529432
• Inchi： 1S/C13H8BrFN2O2S/c14-11-8-16-13-10(12(11)15)6-7-17(13)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key： KJXUMHKQPPSEJB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1F)C=CN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.94739g/mol
• Monoisotopic Mass: 353.94739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Analysis of 1-(benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS 1172067-98-9)

1-(Benzenesulfonyl)-5-bromo-4-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS 1172067-98-9) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative features a unique molecular scaffold combining benzenesulfonyl, bromo, and fluoro substituents, making it a versatile intermediate for drug discovery. Recent studies highlight its potential in kinase inhibition and as a building block for targeted cancer therapies, aligning with the growing demand for precision medicine solutions.

The structural complexity of this compound raises frequent questions among researchers about its synthetic routes and purification methods. Advanced techniques like HPLC and NMR spectroscopy are typically employed for characterization, addressing common queries about quality control in specialty chemical production. Its thermal stability (decomposition point >200°C) and moderate solubility in polar aprotic solvents make it suitable for diverse reaction conditions, a key consideration for process chemists optimizing scalable synthesis.

In the context of green chemistry trends, researchers are investigating eco-friendly alternatives for introducing the benzenesulfonyl group during synthesis. The 5-bromo-4-fluoro substitution pattern has shown particular promise in modifying electronic properties for structure-activity relationship (SAR) studies, especially in developing ATP-competitive inhibitors. This aligns with current industry focus on fragment-based drug design approaches.

Patent landscape analysis reveals increasing applications of this scaffold in kinase-targeted drugs, particularly for JAK/STAT pathway modulation. The fluorine atom enhances membrane permeability and metabolic stability—properties highly sought after in CNS drug development. These features address frequent search queries about bioisosteric replacements and lead optimization strategies in medicinal chemistry forums.

From a regulatory perspective, the compound's non-hazardous classification under GHS standards facilitates global procurement. Storage recommendations typically suggest inert atmosphere protection due to the light-sensitive nature of the pyrrolopyridine core, a practical consideration often overlooked in research protocols. Recent advances in continuous flow chemistry have demonstrated improved yields (>85%) in its preparation, responding to industry demands for process intensification solutions.

The crystallographic data (CCDC deposition numbers available) reveals interesting molecular packing patterns influenced by the sulfonyl-bromo interactions. Such structural insights are valuable for co-crystal engineering applications, particularly in addressing poor solubility challenges—a recurring theme in pharmaceutical development discussions. Computational studies suggest the 4-fluoro position offers optimal vector for protein-ligand interactions in kinase binding pockets.

Analytical method development for this compound frequently involves UPLC-MS/MS techniques to detect trace impurities, reflecting the pharmaceutical industry's emphasis on ICH Q3 guidelines. The electron-withdrawing nature of its substituents makes it particularly useful in metal-catalyzed cross-coupling reactions, a topic generating substantial interest in methodology papers and catalysis webinars.

Emerging applications include its use as a fluorescent probe precursor, leveraging the intrinsic pyrrolopyridine π-system for bioimaging applications. This connects with the booming theranostics market, where researchers seek multifunctional molecules. The compound's logP value (predicted ~2.8) positions it favorably within Lipinski's rule of five parameters, explaining its popularity in hit-to-lead optimization projects.

Supply chain data indicates growing demand from contract research organizations specializing in orphan drug development. The compound's regioselective reactivity allows efficient functionalization at multiple positions, enabling rapid generation of structure-activity relationship libraries—a capability frequently searched in combinatorial chemistry databases. Current price benchmarks reflect its status as a high-purity reference standard rather than bulk intermediate.

Recent publications demonstrate innovative uses in DNA-encoded library technology, where its robust heterocyclic core survives diverse synthetic conditions. The benzenesulfonyl group serves as both protecting group and pharmacophore in these applications. Such dual functionality responds to the pharmaceutical industry's need for multipurpose intermediates in accelerated drug discovery pipelines.